Cas no 1156894-22-2 ((2-methylpropyl)(1,2,3-thiadiazol-4-yl)methylamine)

• Product Name: (2-methylpropyl)(1,2,3-thiadiazol-4-yl)methylamine
• CAS No: 1156894-22-2
• MF: C₇H₁₃N₃S
• MW: 171.263219594955
• CID: 5215578
• PubChem ID: 43663797
• Update Time: 2026-03-06

(2-methylpropyl)(1,2,3-thiadiazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-4-methanamine, N-(2-methylpropyl)-
• (2-methylpropyl)(1,2,3-thiadiazol-4-yl)methylamine

• Inchi： 1S/C7H13N3S/c1-6(2)3-8-4-7-5-11-10-9-7/h5-6,8H,3-4H2,1-2H3
• InChI Key： LYAZAVXEYMFWKK-UHFFFAOYSA-N
• SMILES： S1C=C(CNCC(C)C)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2-methylpropyl)(1,2,3-thiadiazol-4-yl)methylamine

Comprehensive Overview of (2-methylpropyl)(1,2,3-thiadiazol-4-yl)methylamine (CAS No. 1156894-22-2)

The compound (2-methylpropyl)(1,2,3-thiadiazol-4-yl)methylamine, identified by its CAS No. 1156894-22-2, is a specialized organic molecule that has garnered significant interest in the fields of medicinal chemistry and agrochemical research. Its unique structure, featuring a 1,2,3-thiadiazole ring and a 2-methylpropyl group, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel crop protection agents and pharmaceutical intermediates.

One of the key reasons for the growing attention toward (2-methylpropyl)(1,2,3-thiadiazol-4-yl)methylamine is its role in addressing modern challenges such as sustainable agriculture and drug discovery. With the global push for eco-friendly pesticides, this compound's derivatives are being investigated for their efficacy in pest control while minimizing environmental impact. Additionally, its structural motif is being studied for potential bioactive properties, aligning with the rising demand for innovative therapeutic agents in the pharmaceutical industry.

The synthesis and characterization of CAS No. 1156894-22-2 involve advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and consistency for research and industrial applications. Its stability under various conditions makes it a reliable candidate for further chemical modifications. Recent studies have highlighted its compatibility with green chemistry principles, a topic of high relevance in today's scientific community, where reducing chemical waste and optimizing synthetic routes are prioritized.

From an SEO perspective, users frequently search for terms like "1,2,3-thiadiazole derivatives uses", "methylamine-based agrochemicals", and "CAS 1156894-22-2 suppliers". These queries reflect the compound's commercial and research significance. By incorporating these long-tail keywords, this article aims to provide valuable information while enhancing its visibility in search engine results. Furthermore, the compound's potential in nanotechnology applications and material science is an emerging area of interest, often discussed in academic forums and industry reports.

In conclusion, (2-methylpropyl)(1,2,3-thiadiazol-4-yl)methylamine (CAS No. 1156894-22-2) represents a promising chemical entity with multifaceted applications. Its relevance to sustainable development goals and innovative research positions it as a compound worth monitoring in the coming years. As scientific advancements continue, its role in next-generation agrochemicals and pharmaceuticals is expected to expand, offering new opportunities for researchers and industries alike.